Cas no 1373511-20-6 (Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate)

• Product Name: Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate
• CAS No: 1373511-20-6
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6268054
• PubChem ID: 102547607
• Update Time: 2025-06-25

Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• CS-0257492
• 3-(4-Fluoro-phenyl)-2-methyl-3-oxo-propionic acid ethyl ester
• ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate
• EN300-6733110
• 1373511-20-6
• Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate

• Inchi： 1S/C12H13FO3/c1-3-16-12(15)8(2)11(14)9-4-6-10(13)7-5-9/h4-8H,3H2,1-2H3
• InChI Key： NHNLSNLORBOIJC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 224.085
• Monoisotopic Mass: 224.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.7

Additional information on Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate

Comprehensive Overview of Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate (CAS No. 1373511-20-6)

Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate (CAS No. 1373511-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its 4-fluorophenyl and methyl-3-oxopropanoate functional groups, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and development, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in fluorinated compounds like Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers frequently search for "fluorophenyl derivatives in drug design" or "CAS 1373511-20-6 applications," highlighting the compound's relevance in cutting-edge therapeutic development. Its role in optimizing pharmacokinetic properties aligns with the industry's focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate serves as a versatile precursor for various heterocyclic compounds. The presence of both ester and ketone functionalities allows for diverse chemical transformations, making it a popular choice for constructing complex molecular architectures. Recent publications have explored its use in multicomponent reactions, addressing the increasing demand for "efficient synthetic methodologies" in organic chemistry.

In agrochemical applications, this compound has shown promise as an intermediate for developing novel crop protection agents. The 4-fluorophenyl moiety contributes to the lipophilicity required for effective pest control formulations. With rising global concerns about "sustainable agriculture" and "environmentally friendly pesticides," researchers are investigating fluorinated analogs like 1373511-20-6 for their potential to reduce environmental persistence while maintaining efficacy.

The analytical characterization of Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in industrial-scale production, addressing frequent queries about "CAS 1373511-20-6 specification standards" and "analytical methods for fluorinated esters." The compound's well-defined spectral signatures facilitate its identification in complex reaction mixtures.

Recent advancements in green chemistry have prompted investigations into more sustainable production routes for 1373511-20-6. Alternative synthetic pathways employing biocatalysts or microwave-assisted reactions are being explored to reduce energy consumption and waste generation. This aligns with the pharmaceutical industry's growing emphasis on "green synthetic approaches" and "process intensification," which are among the most searched topics in chemical manufacturing optimization.

Storage and handling of Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed to maintain its stability. The compound's shelf life and compatibility with various materials are common considerations for industrial users searching for "long-term storage of fluorinated esters."

The market for fluorine-containing intermediates like CAS 1373511-20-6 continues to expand, driven by increasing demand from both pharmaceutical and agricultural sectors. Market analysts frequently examine "fluorochemical industry trends" and "specialty chemical growth projections," where such compounds play a significant role. The unique electronic properties imparted by the fluorine atom make these derivatives indispensable in modern chemical research and development.

In conclusion, Ethyl 3-(4-fluorophenyl)-2-methyl-3-oxopropanoate represents an important class of fluorinated building blocks with broad applications across multiple industries. Its structural versatility continues to inspire novel research directions, from drug discovery to material science. As synthetic methodologies evolve and analytical techniques advance, this compound is poised to remain at the forefront of innovation in specialty chemicals.